Cas no 1262681-43-5 (11-Chloro-8-methyl-7H-benzo[e]pyrido[4,3-b]indol-3-ol)

• Product Name: 11-Chloro-8-methyl-7H-benzo[e]pyrido[4,3-b]indol-3-ol
• CAS No: 1262681-43-5
• MF: C₁₆H₁₁ClN₂O
• MW: 282.72434258461
• CID: 1093039
• PubChem ID: 49795062
• Update Time: 2025-05-19

11-Chloro-8-methyl-7H-benzo[e]pyrido[4,3-b]indol-3-ol Chemical and Physical Properties

Names and Identifiers

• 11-Chloro-8-methyl-7H-benzo[e]pyrido[4,3-b]indol-3-ol
• SCHEMBL10310531
• WGZZCINOMPRGRY-UHFFFAOYSA-N
• 3owl
• 11-chloro-3-hydroxy-8-methyl-7H-benzo[e]pyrido(4,3-b)indole
• Q27451810
• 1262681-43-5
• 19E
• 11-chloro-3-hydroxy-8-methyl-7H-benzo(e)pyrido(4,3-b)indole

• Inchi： 1S/C16H11ClN2O/c1-8-7-18-16(17)14-13-11-4-3-10(20)6-9(11)2-5-12(13)19-15(8)14/h2-7,19-20H,1H3
• InChI Key： WGZZCINOMPRGRY-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(C)=CN=1)NC1C=CC3C=C(C=CC=3C2=1)O

Computed Properties

• Exact Mass: 282.0559907g/mol
• Monoisotopic Mass: 282.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 48.9Ų

Additional information on 11-Chloro-8-methyl-7H-benzo[e]pyrido[4,3-b]indol-3-ol

11-Chloro-8-methyl-7H-benzo[e]pyrido[4,3-b]indol-3-ol: A Comprehensive Overview

The compound with CAS No. 1262681-43-5, commonly referred to as 11-Chloro-8-methyl-7H-benzo[e]pyrido[4,3-b]indol-3-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are known for their complex ring structures and diverse biological activities. The benzo[e]pyrido[4,3-b]indole framework is a unique feature of this molecule, contributing to its potential applications in drug discovery and material science.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The chloro and methyl substituents in this molecule play a crucial role in modulating its physicochemical properties, including solubility, stability, and bioavailability. These properties are essential for its potential use as a lead compound in drug development.

One of the most promising applications of 11-Chloro-8-methyl-7H-benzo[e]pyrido[4,3-b]indol-3-ol lies in its potential as an anticancer agent. Researchers have reported that certain analogs of this compound exhibit selective cytotoxicity against cancer cells, making them valuable candidates for further investigation. The indole core of the molecule is particularly significant, as it is a common structural motif in many bioactive compounds.

In addition to its therapeutic potential, this compound has also been explored for its role in materials science. The benzo[e]pyrido[4,3-b]indole framework exhibits interesting electronic properties, which could be harnessed in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, paving the way for its broader application in these fields.

The synthesis of 11-Chloro-8-methyl-7H-benzo[e]pyrido[4,3-b]indol-3-ol involves a series of intricate organic reactions, including coupling reactions and cyclizations. These reactions require precise control over reaction conditions to ensure high yields and product purity. The development of novel synthetic routes has been a focal point for researchers aiming to streamline the production of this compound for large-scale applications.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide critical insights into the molecular structure and purity of the compound, ensuring its reliability for both academic and industrial applications.

In conclusion, 11-Chloro-8-methyl-7H-benzo[e]pyrido[4,3-b]indol-3-ol represents a fascinating example of how complex heterocyclic compounds can bridge the gap between chemistry and biology. With ongoing research uncovering new facets of its properties and applications, this compound continues to be a subject of intense scientific interest. Its potential impact on drug discovery and materials science underscores the importance of further exploration into its structure-function relationships.